Cas no 685107-48-6 (5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one)

• Product Name: 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one
• CAS No: 685107-48-6
• MDL: MFCD03617422
• CID: 4656918
• Update Time: 2025-05-20

5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one

• MDL： MFCD03617422

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one

Introduction to 5-(4-Fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one (CAS No. 685107-48-6)

5-(4-Fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one, also known by its CAS number 685107-48-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a 4-fluorophenyl group, a 3-hydroxy moiety, and a 1H-1,2,4-triazol-1-yl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one has been driven by its promising pharmacological properties. Recent studies have highlighted its potential as an antifungal agent, with significant activity against various fungal pathogens. The 4-fluorophenyl group enhances the compound's lipophilicity, facilitating its cellular uptake and improving its bioavailability. The 3-hydroxy moiety plays a crucial role in the compound's stability and solubility, while the 1H-1,2,4-triazol-1-yl substituent confers antifungal activity by interacting with key fungal enzymes.

In addition to its antifungal properties, 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one has shown potential in other therapeutic areas. Research has indicated that it may have anti-inflammatory and anti-cancer effects. The compound's ability to modulate inflammatory pathways and inhibit cancer cell proliferation makes it a promising candidate for further investigation in these fields.

The synthesis of 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-1-one involves several well-established chemical reactions. The key steps include the formation of the cyclohexenone core structure followed by the introduction of the 4-fluorophenyl, 3-hydroxy, and 1H-1,2,4-triazol-1-yl substituents. These synthetic routes are highly efficient and can be scaled up for industrial production.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions of 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)cyclohex-2-en-one. Molecular docking studies have provided insights into how the compound binds to its target proteins, such as fungal enzymes and inflammatory mediators. These studies have helped optimize the compound's structure for improved potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-y)cyclohexenone in treating various conditions. Preliminary results have been encouraging, with the compound demonstrating low toxicity and high therapeutic index. These findings suggest that it has the potential to become a valuable addition to the arsenal of drugs used in clinical practice.

Moreover, the compound's stability under different conditions is another critical aspect that has been extensively studied. Stability data indicate that 5-(4-fluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-y)cyclohexenone remains active over extended periods when stored under appropriate conditions. This stability is essential for ensuring consistent therapeutic outcomes in both preclinical and clinical settings.

In conclusion, 5-(4-fluorophenyl)-3-hydroxy-cyclohexenone (CAS No. 685107-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in healthcare.